Cas no 79055-39-3 (1,1,1,4,4,4-Hexafluoro-2,3-butanediol)

1,1,1,4,4,4-Hexafluoro-2,3-butanediol structure
79055-39-3 structure
Product Name:1,1,1,4,4,4-Hexafluoro-2,3-butanediol
CAS No:79055-39-3
MF:C4H4F6O2
MW:198.063782691956
CID:837814
PubChem ID:12663928
Update Time:2025-04-19

1,1,1,4,4,4-Hexafluoro-2,3-butanediol Chemical and Physical Properties

Names and Identifiers

    • 1,1,1,4,4,4-Hexafluoro-2,3-butanediol
    • meso-1,1,1,4,4,4-Hexafluoro-2,3-butanediol
    • SCHEMBL3422966
    • 1,1,1,4,4,4-hexafluorobutane-2,3-diol
    • UZQRURWDAXNSCX-UHFFFAOYSA-N
    • 79055-39-3
    • A846617
    • Inchi: 1S/C4H4F6O2/c5-3(6,7)1(11)2(12)4(8,9)10/h1-2,11-12H
    • InChI Key: UZQRURWDAXNSCX-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(F)(F)F)O)O)(F)F

Computed Properties

  • Exact Mass: 198.01154834g/mol
  • Monoisotopic Mass: 198.01154834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.608
  • Melting Point: 57-59 ºC
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